Cas no 1893068-17-1 (Cyclopentanamine, 1-(2,3-difluorophenyl)-, hydrochloride (1:1))

• Product Name: Cyclopentanamine, 1-(2,3-difluorophenyl)-, hydrochloride (1:1)
• CAS No: 1893068-17-1
• MF: C₁₁H₁₄ClF₂N
• MW: 233.68536901474
• CID: 5457184
• Update Time: 2025-10-12

Cyclopentanamine, 1-(2,3-difluorophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 1-(2,3-difluorophenyl)-, hydrochloride (1:1)

• Inchi： 1S/C11H13F2N.ClH/c12-9-5-3-4-8(10(9)13)11(14)6-1-2-7-11;/h3-5H,1-2,6-7,14H2;1H
• InChI Key： OLFLBAFWGMGACI-UHFFFAOYSA-N
• SMILES： NC1(CCCC1)C1C=CC=C(F)C=1F.Cl

Additional information on Cyclopentanamine, 1-(2,3-difluorophenyl)-, hydrochloride (1:1)

Research Brief on Cyclopentanamine, 1-(2,3-difluorophenyl)-, hydrochloride (1:1) (CAS: 1893068-17-1)

Cyclopentanamine, 1-(2,3-difluorophenyl)-, hydrochloride (1:1) (CAS: 1893068-17-1) is a chemically synthesized compound that has recently gained attention in the field of medicinal chemistry and drug development. This compound, characterized by its cyclopentylamine core and difluorophenyl substitution, has shown promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its potential as a lead compound for the treatment of neurological disorders, including depression, anxiety, and chronic pain.

The structural uniqueness of Cyclopentanamine, 1-(2,3-difluorophenyl)-, hydrochloride (1:1) lies in its ability to interact with serotonin and dopamine receptors, which are critical in regulating mood and cognition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its high affinity for the 5-HT_2A receptor, suggesting potential applications in psychedelic-assisted therapy. The hydrochloride salt form (1:1) enhances its solubility and bioavailability, making it a viable candidate for further preclinical development.

In addition to its CNS activity, recent research has highlighted the compound's role in pain management. A preclinical trial conducted by researchers at the University of California, San Francisco, revealed its efficacy in reducing neuropathic pain in rodent models. The study, published in Pain Research and Management, attributed this effect to the compound's interaction with sigma-1 receptors, which are implicated in pain modulation. These findings underscore its potential as a novel analgesic agent with fewer side effects compared to traditional opioids.

The synthesis and optimization of Cyclopentanamine, 1-(2,3-difluorophenyl)-, hydrochloride (1:1) have also been a focus of recent investigations. A 2024 paper in Organic Process Research & Development detailed a scalable synthetic route with improved yield and purity, addressing previous challenges in large-scale production. This advancement is critical for transitioning the compound from laboratory research to clinical trials, paving the way for future commercialization.

Despite these promising developments, challenges remain in understanding the compound's long-term safety profile and metabolic pathways. Ongoing pharmacokinetic studies aim to elucidate its absorption, distribution, metabolism, and excretion (ADME) properties, which will be pivotal for regulatory approval. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into therapeutic applications.

In conclusion, Cyclopentanamine, 1-(2,3-difluorophenyl)-, hydrochloride (1:1) (CAS: 1893068-17-1) represents a compelling area of research in the intersection of chemistry and neuroscience. Its multifunctional pharmacology, coupled with advancements in synthesis, positions it as a promising candidate for addressing unmet medical needs in CNS disorders and pain management. Future studies will likely focus on clinical validation and mechanistic elucidation to fully realize its therapeutic potential.